![molecular formula C16H16N2O3S B3150731 N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide CAS No. 693264-45-8](/img/structure/B3150731.png)
N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide
Overview
Description
N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide, commonly known as MNTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNTA is a yellow crystalline solid that is insoluble in water but soluble in organic solvents.
Scientific Research Applications
Solvatochromism and Hydrogen Bonding
- N-(4-Methyl-2-nitrophenyl)acetamide forms a complex with a protophilic solvent, stabilized by a bifurcate hydrogen bond. This bond is sensitive to temperature, phase state, and protophilic properties of the medium, making it useful in studying solvation dynamics (Krivoruchka et al., 2004).
Conformational Studies
- Research on 2-Chloro-N-(3-methylphenyl)acetamide, a compound structurally related to N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide, has provided insights into molecular conformations, which are vital for understanding molecular interactions and designing new compounds (Gowda et al., 2007).
Anticancer Activity
- Synthesized derivatives of related compounds have been investigated for their anticancer activity. This includes studies on selectivity and apoptosis-inducing properties, which are crucial in the development of new anticancer drugs (Evren et al., 2019).
Synthesis and Biological Evaluation
- The synthesis of various analogs and derivatives offers a pathway for creating new compounds with potential biological activities, including antimalarial properties (Werbel et al., 1986).
Inhibitor Studies
- Investigations into the synthesis of inhibitors against specific enzymes or cellular processes provide a foundation for developing new therapeutic agents. This includes the study of sialidase inhibitors, which are significant in the field of medicinal chemistry (Rothermel & Faillard, 1989).
properties
IUPAC Name |
N-(2-methyl-5-nitrophenyl)-2-(4-methylphenyl)sulfanylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3S/c1-11-3-7-14(8-4-11)22-10-16(19)17-15-9-13(18(20)21)6-5-12(15)2/h3-9H,10H2,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSDAUOFPBCJGMJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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